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Compound of Interest

Compound Name: 2,2,2-Trifluoroethylamine

Cat. No.: B1214592

For Immediate Reference: Essential Safety and Handling Protocols for 2,2,2-
Trifluoroethylamine

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with 2,2,2-Trifluoroethylamine. Adherence to these
protocols is essential for ensuring a safe laboratory environment and minimizing risks
associated with the handling, storage, and disposal of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

2,2,2-Trifluoroethylamine is a hazardous chemical that requires stringent safety measures. It
is classified as a highly flammable liquid and vapor, is harmful if swallowed or inhaled, and
causes severe skin burns and eye damage.[1][2][3][4]

Quantitative Data Summary
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Property Value Source
CAS Number 753-90-2 [2]
Molecular Formula C2H4F3N [11[415]
Molecular Weight 99.06 g/mol [41[5]
Boiling Point 36-37 °C

Flash Point -16 °C (3.2 °F) 2]
Density 1.262 g/mL at 20 °C

Recommended Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE is mandatory when handling 2,2,2-
Trifluoroethylamine:

Eye Protection: Wear chemical safety goggles and a face shield.[1][3]
» Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

« Skin and Body Protection: Wear a lab coat, and consider additional protective clothing such
as an apron or coveralls, especially when handling larger quantities.[1][3][6]

e Respiratory Protection: All handling of 2,2,2-Trifluoroethylamine should be conducted in a
well-ventilated area, preferably within a chemical fume hood.[2][6] If engineering controls are
not sufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
should be used.

Operational Plan: Safe Handling and Storage
Handling Procedures:

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[7] All personnel must be trained on the hazards and proper handling procedures.

e Ventilation: Always work in a well-ventilated area, such as a certified chemical fume hood, to
minimize inhalation exposure.[2][6]
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» Preventing Ignition: This chemical is highly flammable. Keep it away from heat, sparks, open
flames, and other ignition sources.[1][2][3] Use non-sparking tools and ensure that all
equipment is properly grounded to prevent static discharge.[1][2]

o Personal Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or
stored.[1][6] Wash hands thoroughly with soap and water after handling.[6]

o Container Management: Keep containers tightly closed when not in use to prevent vapor
release.[1][2]

Storage Procedures:

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, strong acids, and strong bases.[1][2]

e The recommended storage temperature is between 2-8°C (35.6—46.4°F).[1]

» Store in a flammable liquids storage cabinet.

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is crucial in the event of a spill or personal exposure.

Spill Response Workflow
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Workflow for 2,2,2-Trifluoroethylamine Spill
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Click to download full resolution via product page

Caption: Workflow for handling a 2,2,2-Trifluoroethylamine spill.
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First-Aid Measures:

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.[6][8]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1][3] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Remove contact lenses if present and
easy to do.[1] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[1][3] If the person is conscious, rinse their mouth with
water. Never give anything by mouth to an unconscious person.[3] Seek immediate medical
attention.

Disposal Plan

All waste containing 2,2,2-Trifluoroethylamine must be handled as hazardous waste.

o Waste Collection: Collect all waste, including contaminated absorbent materials and
disposable PPE, in a designated, properly labeled, and sealed container.

» Disposal Regulations: Dispose of all waste in accordance with local, state, and federal
regulations.[1] Do not dispose of it down the drain.[6] Contact your institution's environmental
health and safety department for specific disposal procedures.

o Container Disposal: Empty containers may retain product residues (vapors, liquid) and can
be hazardous.[1] Do not reuse empty containers. They should be disposed of in the same
manner as the chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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